Cas no 1227600-74-9 (2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile)

• Product Name: 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile
• CAS No: 1227600-74-9
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913809
• Update Time: 2025-10-30

2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(2-fluorophenyl)pyridine-6-acetonitrile
• 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-17-7-3-1-5-14(17)15-10-9-13(11-12-22)23-19(15)16-6-2-4-8-18(16)21/h1-10H,11H2
• InChI Key： SPAHORJOMBSLRR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(CC#N)N=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile

Research Brief on 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile (CAS: 1227600-74-9): Recent Advances and Applications

2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile (CAS: 1227600-74-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

The compound's structure, featuring two fluorophenyl groups and an acetonitrile moiety, confers distinct electronic and steric properties that make it a valuable scaffold for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system that achieved a 90% yield under mild conditions, significantly improving upon previous methods.

In terms of biological activity, 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile has shown promise as a precursor for the development of kinase inhibitors targeting cancer-related pathways. A recent in vitro study demonstrated that derivatives of this compound exhibited potent inhibitory effects against fibroblast growth factor receptors (FGFRs), which are implicated in various malignancies. The study, conducted by researchers at the University of Cambridge, identified specific structural modifications that enhanced selectivity and reduced off-target effects, paving the way for further preclinical evaluation.

Beyond oncology, this compound has also been investigated for its potential in treating neurodegenerative diseases. A 2022 publication in ACS Chemical Neuroscience highlighted its role in modulating amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers utilized molecular docking simulations and in vivo models to elucidate the compound's mechanism of action, suggesting its potential as a lead candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2,3-Bis(2-fluorophenyl)pyridine-6-acetonitrile (CAS: 1227600-74-9) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent advances in synthetic chemistry and biological evaluation have underscored its potential, particularly in oncology and neurodegenerative disease research. Future studies should focus on optimizing its drug-like properties and advancing promising derivatives through the preclinical pipeline.